Cas no 175135-83-8 (2-(4-Methylphenyl)thionicotinamide)

• Product Name: 2-(4-Methylphenyl)thionicotinamide
• CAS No: 175135-83-8
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 134379
• PubChem ID: 2774904
• Update Time: 2025-04-19

2-(4-Methylphenyl)thionicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,2-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanylpyridine-3-carboxamide
• 2-[(4-Methylphenyl)thio]nicotinamide
• HMS2802D24
• HMS546N08
• BUTTPARK 97\12-72
• 2-(4-METHYLPHENYLTHIO)PYRIDINE-3-CARBOXAMIDE
• 2-[(4-methylphenyl)sulfanyl]pyridine-3-carboxamide
• DTXSID60379264
• AS-9113
• CS-0324181
• SMR000473308
• MFCD00052123
• FT-0610821
• Oprea1_597528
• 175135-83-8
• AKOS015912079
• Maybridge1_001878
• SR-01000644559-1
• MLS001143869
• CCG-55539
• 2-(p-Tolylthio)nicotinamide
• 2-(4-Methylphenyl)thionicotinamide

• MDL： MFCD00052123
• Inchi： 1S/C13H12N2OS/c1-9-4-6-10(7-5-9)17-13-11(12(14)16)3-2-8-15-13/h2-8H,1H3,(H2,14,16)
• InChI Key： FGJYERMHEXAORL-UHFFFAOYSA-N
• SMILES： S(C1C(C(N)=O)=CC=CN=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 244.06700
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Melting Point: 205 °C
• PSA: 81.28000
• LogP: 3.34040

2-(4-Methylphenyl)thionicotinamide Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25